5-Acetyl-2,3-dihydrobenzo[b]furan

Description

5-Acetyl-2,3-dihydrobenzo[b]furan is a chemical compound with the molecular formula C10H10O2 and a molecular weight of 162.19 g/mol . It has a melting point between 56°C and 59°C, and a boiling point between 120°C and 121°C at 15 mmHg . The compound has a CAS No. of 90843-31-5 and an MDL No. of MFCD00068033 . 5-Acetyl-2,3-dihydrobenzo[b]furan is available in various quantities for research, pilot-scale, or production applications .

This compound is considered a useful chemical with a variety of research applications . It is also known by other names, including 5-acetyl-2,3-dihydrobenzofuran, 1-(2,3-dihydro-1-benzofuran-5-yl)ethanone, and 1-(2,3-dihydrobenzofuran-5-yl)ethanone .

While specific details on similar compounds are not available within the provided search results, 5-Acetyl-2,3-dihydrobenzo[b]furan is categorized under bioactive small molecules, implying its relevance in biological studies . It is essential to handle this chemical with care, noting the pictograms and hazard statements associated with it, such as GHS07 indicating it as a warning and hazard statements H302, H315, H319, and H335 .

• CAS No.: 90843-31-5
• Product Name: 5-Acetyl-2,3-dihydrobenzo[b]furan
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-5-yl)ethanone
• Standard InChI: InChI=1S/C10H10O2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6H,4-5H2,1H3
• Standard InChIKey: MMVUJVASBDVNGJ-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC2=C(C=C1)OCC2
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)OCC2
• Purity: > 95%
• Synonyms: 5-Acetyl-2,3-dihydrobenzo(b)furan; Ethanone, 1-(2,3-dihydro-5-benzofuranyl)-; 5-acetylcoumaran; 1-(2,3-Dihydro-5-benzofuranyl)ethanone; 2,3-Dihydro-5-benzofuranyl methyl Ketone; 1-(2,3-Dihydro-1-benzofuran-5-yl)ethanone
• PubChem Compound: 145220
• Last Modified: Aug 15 2023